Cas no 1202259-85-5 (Sugammadex Impurity 12 Octa-Sodium Salt)

• Product Name: Sugammadex Impurity 12 Octa-Sodium Salt
• CAS No: 1202259-85-5
• MF: C₇₂H₁₁₃NaO₅₆S₈
• MW: 2154.1438100338
• CID: 4761595
• Update Time: 2022-07-26

Sugammadex Impurity 12 Octa-Sodium Salt Chemical and Physical Properties

Names and Identifiers

• Sugammadex Impurity 12 Octa-Sodium Salt

• Inchi： 1S/C72H112O56S8.Na.H/c73-33(74)1-9-129(105)17-25-57-41(89)49(97)65(113-25)122-58-26(18-130(106)10-2-34(75)76)115-67(51(99)43(58)91)124-60-28(20-132(108)12-4-36(79)80)117-69(53(101)45(60)93)126-62-30(22-134(110)14-6-38(83)84)119-71(55(103)47(62)95)128-64-32(24-136(112)16-8-40(87)88)120-72(56(104)48(64)96)127-63-31(23-135(111)15-7-39(85)86)118-70(54(102)46(63)94)125-61-29(21-133(109)13-5-37(81)82)116-68(52(100)44(61)92)123-59-27(19-131(107)11-3-35(77)78)114-66(121-57)50(98)42(59)90;;/h25-32,41-72,89-104H,1-24H2,(H,73,74)(H,75,76)(H,77,78)(H,79,80)(H,81,82)(H,83,84)(H,85,86)(H,87,88);;/t25-,26-,27-,28-,29?,30?,31?,32-,41-,42-,43-,44-,45-,46-,47-,48-,49-,50-,51-,52-,53-,54-,55-,56-,57-,58-,59-,60-,61-,62-,63-,64-,65-,66-,67-,68-,69-,70-,71-,72-,129?,130?,131?,132?,133?,134?,135?,136?;;/m1../s1
• InChI Key： QNDYSNMVLNETOR-REBMFBLVSA-N
• SMILES： C(C1O[C@]2([H])O[C@@]3([H])[C@@H]([C@@H](O)[C@@]([H])(O[C@@]4([H])[C@@H]([C@@H](O)[C@@]([H])(O[C@@]5([H])[C@@H]([C@@H](O)[C@@]([H])(O[C@@]6([H])[C@H](O)[C@@H](O)[C@]([H])(O[C@@H]6CS(=O)CCC(=O)O)O[C@@]6([H])[C@H](O)[C@@H](O)[C@]([H])(O[C@@H]6CS(=O)CCC(=O)O)O[C@@]6([H])[C@H](O)[C@@H](O)[C@]([H])(OC6CS(=O)CCC(=O)O)O[C@@]6([H])[C@H](O)[C@@H](O)[C@]([H])(O[C@@H]6CS(=O)CCC(=O)O)O[C@@]1([H])[C@@H]([C@H]2O)O)O[C@@H]5CS(=O)CCC(=O)O)O)O[C@@H]4CS(=O)CCC(=O)O)O)OC3CS(=O)CCC(=O)O)O)S(=O)CCC(=O)O.[NaH]